Cas no 1805036-71-8 (Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate)

• Product Name: Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate
• CAS No: 1805036-71-8
• MF: C₁₂H₁₂ClNO₂S
• MW: 269.747180938721
• CID: 4961027
• Update Time: 2025-06-08

Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate

• Inchi： 1S/C12H12ClNO2S/c1-2-16-12(15)5-8-3-9(6-13)10(7-14)11(17)4-8/h3-4,17H,2,5-6H2,1H3
• InChI Key： SRGHAKDGLOSVNX-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C(=CC(=C1)CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate

Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1805036-71-8): A Comprehensive Overview

Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1805036-71-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, characterized by its chloromethyl, cyano, and mercapto functional groups, exhibits a wide range of potential applications in the fields of pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate is C₁₂H₁₂ClNO₂S, and its molecular weight is approximately 273.74 g/mol. The presence of the chloromethyl group imparts reactivity and functional versatility, while the cyano group contributes to its electronic properties and stability. The mercapto group, known for its nucleophilic and redox properties, further enhances the compound's reactivity and potential for chemical modifications.

In the realm of pharmaceutical research, Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules with therapeutic applications. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate could serve as a valuable starting material for the development of new therapeutic agents.

Beyond pharmaceuticals, Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate has also found applications in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound to develop novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

In the field of chemical synthesis, Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate serves as a versatile building block for the preparation of complex organic molecules. Its reactivity and functional diversity allow chemists to introduce a wide range of substituents through various synthetic transformations. This makes it an invaluable tool in the development of new synthetic routes and methodologies. Recent advancements in catalytic reactions have further expanded its utility, enabling more efficient and selective syntheses.

The safety and environmental impact of Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate are also important considerations. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers are continually evaluating its environmental fate and toxicity to ensure its safe use in various applications.

In conclusion, Ethyl 3-chloromethyl-4-cyano-5-mercaptophenylacetate (CAS No. 1805036-71-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable resource for researchers and chemists working on innovative projects in pharmaceuticals, materials science, and chemical synthesis. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological developments.